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Compound of Interest

Compound Name: Neodymium acetate

Cat. No.: B1144204 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the crystal structure of neodymium
acetate, detailing its anhydrous and hydrated forms. The document presents crystallographic

data, experimental protocols for synthesis and crystallization, and visual representations of the

synthetic workflows. This guide is intended for researchers, scientists, and professionals in

drug development who require a thorough understanding of the solid-state properties of this

compound.

Introduction
Neodymium(III) acetate, with the chemical formula Nd(CH₃COO)₃, is a compound of significant

interest in various fields, including materials science and chemistry. Its utility extends to

applications such as precursors for catalysts, components in specialty glass and lasers, and as

a reagent in chemical synthesis. The crystal structure of neodymium acetate is complex and

exists in several forms, primarily as anhydrous crystals and various hydrates, each exhibiting

distinct structural characteristics. Understanding these crystalline structures is crucial for

controlling the material's properties and for its application in advanced technologies.

Crystallographic Data
The crystal structure of neodymium acetate has been determined for both its anhydrous and

hydrated forms. The following tables summarize the key crystallographic parameters for the

most well-characterized phases.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1144204?utm_src=pdf-interest
https://www.benchchem.com/product/b1144204?utm_src=pdf-body
https://www.benchchem.com/product/b1144204?utm_src=pdf-body
https://www.benchchem.com/product/b1144204?utm_src=pdf-body
https://www.benchchem.com/product/b1144204?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1144204?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Anhydrous Neodymium(III) Acetate
Anhydrous neodymium(III) acetate crystallizes in the monoclinic system. The coordination

environment of the neodymium ions is typically eight- or nine-coordinate, with oxygen atoms

from the acetate ligands bridging the metal centers to form a polymeric structure.[1]

Parameter Value

Chemical Formula Nd(C₂H₃O₂)₃

Crystal System Monoclinic

Space Group P2₁/a

a 2201.7(2) pm

b 1850.0(1) pm

c 2419.0(3) pm

β 96.127(8)°

Volume 9796.8(1) x 10⁶ pm³

Z 40

Coordination

Most Nd³⁺ cations are coordinated by nine (or

eight) oxygen atoms of the acetate ligands,

which connect these polyhedra into slightly

puckered sheets.[1]

Table 1: Crystallographic data for anhydrous neodymium(III) acetate.[1]

Neodymium(III) Acetate Tetrahydrate
The tetrahydrate of neodymium acetate is a common and stable hydrated form. It crystallizes

in the triclinic system. The neodymium ions are coordinated by oxygen atoms from both the

acetate ligands and water molecules.[2]
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Parameter Value

Chemical Formula Nd(C₂H₃O₂)₃·4H₂O

Crystal System Triclinic

Space Group P1

a 9.425 Å (0.9425 nm)

b 9.932 Å (0.9932 nm)

c 10.65 Å (1.065 nm)

α 88.09°

β 115.06°

γ 123.69°

Table 2: Crystallographic data for neodymium(III) acetate tetrahydrate.[2][3]

Other hydrated forms, such as the monohydrate (Nd(CH₃COO)₃·H₂O) and a sesquihydrate

(Nd(CH₃COO)₃·1.5H₂O), have also been reported.[3][4]

Experimental Protocols
The synthesis and crystallization of neodymium acetate can be achieved through several

methods. The following protocols provide detailed procedures for obtaining both hydrated and

anhydrous forms.

Synthesis of Neodymium(III) Acetate Hydrate from
Neodymium(III) Oxide
This protocol describes a common laboratory-scale synthesis of neodymium acetate hydrate

from commercially available neodymium(III) oxide.

Materials:

Neodymium(III) oxide (Nd₂O₃)
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Glacial acetic acid (CH₃COOH)

Deionized water

Sodium hydroxide (NaOH) or ammonia solution (for pH adjustment)

Beakers, magnetic stirrer, heating plate, filtration apparatus

Procedure:

In a beaker, prepare a 1:1 (v/v) solution of glacial acetic acid and deionized water.[5]

Heat the acetic acid solution to boiling while stirring.[5]

Slowly and cautiously add small portions of neodymium(III) oxide powder to the boiling

solution. The molar ratio of neodymium oxide to acetic acid should be approximately 1:3.9.[5]

Continue stirring until the oxide is completely dissolved. The reaction is exothermic and may

produce foam.[5]

After the reaction is complete, continue heating the solution until the temperature reaches

110-125 °C to concentrate the solution.[5]

Stop heating and allow the solution to cool naturally to room temperature for crystallization to

occur.[5] For growing larger single crystals, a slower cooling rate or slow evaporation of the

solvent at room temperature is recommended.

The pH of the solution can be adjusted to approximately 4 with a dilute solution of sodium

hydroxide or ammonia to promote the crystallization of specific hydrates.[2]

Once crystals have formed, they can be collected by filtration.

The collected crystals should be washed with a small amount of cold deionized water or

ethanol to remove any residual acetic acid and then dried in a desiccator.

Synthesis of Anhydrous Neodymium(III) Acetate
This protocol describes a method for the synthesis of anhydrous neodymium acetate single

crystals.
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Materials:

Neodymium metal

Malonic acid

Glass ampoule

Tube furnace

Procedure:

Place neodymium metal and malonic acid in a glass ampoule.

Seal the ampoule under vacuum.

Heat the ampoule in a tube furnace to 180 °C.[2] The direct oxidation of neodymium by

malonic acid at this temperature yields anhydrous neodymium(III) acetate.[2]

After the reaction is complete, the ampoule is cooled slowly to allow for the formation of

single crystals.

Experimental and Logical Workflows
The following diagrams, generated using the DOT language, illustrate the workflows for the

synthesis of neodymium acetate.
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Caption: Workflow for the synthesis of hydrated neodymium acetate.
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Caption: Workflow for the synthesis of anhydrous neodymium acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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